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Compound of Interest

Compound Name: A-836339 (Standard)

Cat. No.: B1664754 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for A-836339 is publicly available. The

following guidance is based on general laboratory safety principles for handling potent,

biologically active research compounds. Researchers must conduct a thorough risk

assessment before handling this substance and consult their institution's safety office.

This document provides essential safety and logistical information for the operational use and

disposal of A-836339, a potent and selective cannabinoid CB2 receptor agonist. The

information is intended for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure to A-836339. The following table

summarizes the required equipment.
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Protection Type Required Equipment
Specifications and
Standards

Eye and Face Protection
Safety glasses with side

shields or goggles.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Hand Protection

Chemical-resistant gloves

(Nitrile, neoprene, or butyl

rubber).

Inspect gloves for tears or

punctures before use. Dispose

of contaminated gloves

immediately.

Body Protection Laboratory coat.

A clean, buttoned lab coat is

required. For procedures with

a higher risk of splashing, a

chemically resistant apron or

suit should be worn over the

lab coat.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area.

In cases of potential

aerosolization or handling of

large quantities, a NIOSH-

approved respirator with an

appropriate cartridge is

recommended.

Emergency Procedures
Immediate and appropriate response is critical in the event of an exposure or spill.
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Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it

in a sealed container for disposal. For large

spills, contact your institution's environmental

health and safety department.

Operational and Disposal Plans
Handling and Storage

Engineering Controls: All work with A-836339, especially handling of the solid compound or

preparation of stock solutions, should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Storage: Store A-836339 in a tightly sealed, clearly labeled container in a cool, dry, and well-

ventilated area away from incompatible materials. Follow the manufacturer's specific storage

temperature recommendations.

Disposal Plan
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Waste Collection: All waste materials contaminated with A-836339, including unused

compound, contaminated PPE, and absorbent materials from spills, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Disposal Method: Dispose of hazardous waste through your institution's approved hazardous

waste disposal program. Do not dispose of A-836339 down the drain or in the regular trash.

Experimental Protocols
The following are example protocols for common laboratory procedures involving A-836339.

Preparation of a 10 mM Stock Solution in DMSO
Pre-aliquoting: Tare a sterile, amber microcentrifuge tube on an analytical balance.

Weighing: Inside a chemical fume hood, carefully weigh out the desired amount of A-836339

solid into the tared tube.

Solubilization: Add the calculated volume of anhydrous DMSO to the tube to achieve a final

concentration of 10 mM.

Mixing: Vortex the solution until the solid is completely dissolved.

Storage: Store the stock solution at -20°C or as recommended by the supplier. Aliquot into

smaller volumes to avoid repeated freeze-thaw cycles.

In Vitro Cell-Based Assay
Cell Culture: Plate cells at the desired density in a multi-well plate and incubate under

standard conditions until they reach the desired confluency.

Compound Dilution: Prepare serial dilutions of the A-836339 stock solution in the appropriate

cell culture medium to achieve the final desired concentrations.

Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of A-836339. Include a vehicle control (medium with

the same concentration of DMSO as the highest A-836339 concentration).
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Incubation: Incubate the cells for the desired time period.

Analysis: Perform the desired downstream analysis (e.g., cAMP assay, gene expression

analysis, etc.).

Cannabinoid CB2 Receptor Signaling Pathway
A-836339 is a selective agonist for the cannabinoid CB2 receptor, which is a G-protein coupled

receptor (GPCR). Upon activation, the CB2 receptor primarily couples to Gi/o proteins, leading

to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cAMP levels.[1]

Activation of the CB2 receptor can also stimulate the mitogen-activated protein kinase (MAPK)

pathway.[1]

Caption: A-836339 activates the CB2 receptor, leading to downstream signaling events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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